![molecular formula C21H19Cl2N3O2 B2625052 N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide CAS No. 1904137-73-0](/img/structure/B2625052.png)
N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide, also known as JNJ-1930942, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound was first synthesized by Janssen Research and Development, LLC, a subsidiary of Johnson & Johnson, and has since been the subject of numerous scientific studies.
Mechanism of Action
N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide acts as a selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) ion channel. This ion channel is involved in the transmission of pain signals and is thought to play a role in the development of neuropathic pain. By inhibiting TRPV1, this compound may reduce the transmission of pain signals and alleviate pain symptoms.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce pain symptoms in animal models of neuropathic pain. It has also been shown to reduce anxiety-like behavior and depressive-like behavior in animal models of anxiety and depression, respectively. Additionally, this compound has been shown to reduce drug-seeking behavior in animal models of addiction.
Advantages and Limitations for Lab Experiments
One advantage of N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide is its selectivity for TRPV1, which may reduce the risk of off-target effects. However, one limitation is its poor solubility, which may make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide. One area of interest is its potential use in combination with other drugs for the treatment of pain and other disorders. Another area of interest is the development of more potent and selective TRPV1 inhibitors. Additionally, further studies are needed to better understand the mechanisms underlying the effects of this compound and to identify potential biomarkers for its therapeutic efficacy.
Synthesis Methods
The synthesis of N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide involves a multi-step process that begins with the reaction of 3,4-dichlorophenylamine and 8-hydroxyquinoline to form 3,4-dichlorophenyl-8-hydroxyquinoline. This intermediate is then reacted with piperidine-1-carboxylic acid to form this compound.
Scientific Research Applications
N-(3,4-dichlorophenyl)-4-(quinolin-8-yloxy)piperidine-1-carboxamide has been studied for its potential therapeutic applications in various diseases, including neuropathic pain, anxiety, and depression. It has also been investigated for its potential use in treating addiction and withdrawal symptoms.
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-4-quinolin-8-yloxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19Cl2N3O2/c22-17-7-6-15(13-18(17)23)25-21(27)26-11-8-16(9-12-26)28-19-5-1-3-14-4-2-10-24-20(14)19/h1-7,10,13,16H,8-9,11-12H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBTDTFTWASBMBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=CC=CC3=C2N=CC=C3)C(=O)NC4=CC(=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19Cl2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.